Conductive nanofiltration membrane with a hydrogel coated stainless steel mesh support for electrically enhanced fouling mitigation potential†
Environmental Science: Water Research & Technology Pub Date: 2022-09-06 DOI: 10.1039/D2EW00436D
Abstract
The performance of nanofiltration (NF) membranes will inevitably be compromised by membrane fouling in real practice. Electro-conductive NF membranes with the assistance of an external electric field have strong prospects in membrane fouling mitigation. In this study, we developed a facile approach to synthesize a conductive thin-film composite (TFC) NF membrane. Kevlar hydrogel was first pre-coated on a stainless steel mesh (SSM) for the formation of a conductive composite support (SMM-K) through phase inversion. The hydrogel medium enabled adequate amine monomer storage and thereby a homogeneous interfacial polymerization (IP) reaction, producing a dense and continuous polyamide (PA) active layer. The synthesized SSM-K-PA NF membrane showed an ∼70% increase of water permeance compared to the NF270 membrane while maintaining an ideal SO42−/Cl− selectivity (95.3 ± 1.0% for Na2SO4 rejection and 15.5 ± 1.8% for NaCl). The attachment of the hydrogel and the deposition of the PA layer did not significantly affect the electrochemical properties of the SSM. The SSM-K-PA NF membrane acted as the cathode in an electrically-assisted NF system and showed an antifouling performance against wastewater containing bovine serum albumin (BSA) when an external electric field was applied in situ. This work paves a new way to fabricate conductive TFC NF membranes with favorable NF performance and electro-assisted fouling mitigation potential.
Recommended Literature
- [1] The composition of cream
- [2] A briefing on aurophilicity†
- [3] Hydrodynamically synchronized states in active colloidal arrays†
- [4] Nanostructured nickel manganese oxide: aligned nanostructures and their magnetic properties
- [5] An unusual phase sequence of iso liq-blue phase-smectic A observed for novel binaphthyl mesogenic derivatives†
- [6] Chemistry of vegetable physiology and agriculture
- [7] In situ kinetic studies of the chemical bath deposition of zinc sulfide from acidic solutions
- [8] AIE polymers in sensing, imaging and theranostic applications
- [9] Plasmon–exciton systems with high quantum yield using deterministic aluminium nanostructures with rotational symmetries†
- [10] Radiolysis of aqueous solutions containing nitric oxide and aliphatic alcohols
